Cas no 1805251-63-1 (2-Bromo-5-(difluoromethyl)-4-nitropyridine-3-carbonyl chloride)

• Product Name: 2-Bromo-5-(difluoromethyl)-4-nitropyridine-3-carbonyl chloride
• CAS No: 1805251-63-1
• MF: C₇H₂BrClF₂N₂O₃
• MW: 315.456186771393
• CID: 4862803
• Update Time: 2025-06-08

2-Bromo-5-(difluoromethyl)-4-nitropyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)-4-nitropyridine-3-carbonyl chloride

• Inchi： 1S/C7H2BrClF2N2O3/c8-5-3(6(9)14)4(13(15)16)2(1-12-5)7(10)11/h1,7H
• InChI Key： CUVALKLCKALVME-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)Cl)C(=C(C=N1)C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 2.8
• Topological Polar Surface Area: 75.8

Additional information on 2-Bromo-5-(difluoromethyl)-4-nitropyridine-3-carbonyl chloride

Comprehensive Overview of 2-Bromo-5-(difluoromethyl)-4-nitropyridine-3-carbonyl chloride (CAS No. 1805251-63-1)

2-Bromo-5-(difluoromethyl)-4-nitropyridine-3-carbonyl chloride (CAS No. 1805251-63-1) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound, characterized by its unique halogenated and nitro-substituted structure, serves as a critical intermediate in the development of novel bioactive molecules. Its molecular formula, C₇H₂BrClF₂N₂O₃, highlights its complex yet versatile chemical nature, making it a subject of interest for researchers exploring drug discovery and agrochemical applications.

The growing demand for fluorinated compounds in modern chemistry has positioned 2-Bromo-5-(difluoromethyl)-4-nitropyridine-3-carbonyl chloride as a valuable building block. Fluorination, particularly the incorporation of difluoromethyl groups, is a trending topic in medicinal chemistry due to its ability to enhance metabolic stability and bioavailability. Researchers frequently search for synthetic routes and applications of fluorinated pyridines, aligning with this compound's relevance. Its carbonyl chloride moiety further expands its utility, enabling facile derivatization into esters, amides, and other functional groups.

In the context of SEO optimization, this compound addresses common queries such as "pyridine derivatives in drug design", "role of nitro groups in organic synthesis", and "fluorinated building blocks for pharmaceuticals". These long-tail keywords reflect the compound's alignment with current research trends. For instance, the nitro group in 2-Bromo-5-(difluoromethyl)-4-nitropyridine-3-carbonyl chloride is often discussed in forums exploring electron-withdrawing effects or nitro reduction strategies, topics frequently searched by synthetic chemists.

The compound's structural features also make it a candidate for studying molecular interactions and binding affinities. With the rise of computational chemistry and AI-driven drug discovery, researchers are increasingly interested in how halogen bonds and fluorine interactions influence target engagement. This ties into popular searches like "halogenated pyridines in medicinal chemistry" and "computational modeling of fluorinated compounds", further emphasizing the compound's interdisciplinary appeal.

From a synthetic chemistry perspective, 2-Bromo-5-(difluoromethyl)-4-nitropyridine-3-carbonyl chloride offers opportunities for cross-coupling reactions and nucleophilic substitutions. Its bromo substituent is a reactive handle for palladium-catalyzed couplings, a technique widely searched by organic chemists. Additionally, the carbonyl chloride group facilitates amide bond formation, a cornerstone of peptide synthesis and small-molecule drug development.

In summary, 2-Bromo-5-(difluoromethyl)-4-nitropyridine-3-carbonyl chloride (CAS No. 1805251-63-1) is a multifaceted compound bridging pharmaceutical innovation and synthetic methodology. Its alignment with high-impact research areas ensures its continued relevance in both academic and industrial settings. By addressing user-centric queries and leveraging SEO-friendly terminology, this overview underscores the compound's scientific significance while catering to the informational needs of a diverse audience.